Cas no 871819-57-7 (1H-Pyrrolo[2,3-c]pyridine-4-carboxylic acid, 7-chloro-2,3-dimethyl-)
871819-57-7 structure
Product Name:1H-Pyrrolo[2,3-c]pyridine-4-carboxylic acid, 7-chloro-2,3-dimethyl-
CAS No:871819-57-7
MF:C10H9ClN2O2
MW:224.643661260605
CID:1864918
PubChem ID:57840844
Update Time:2025-04-21
1H-Pyrrolo[2,3-c]pyridine-4-carboxylic acid, 7-chloro-2,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-c]pyridine-4-carboxylic acid, 7-chloro-2,3-dimethyl-
- SCHEMBL3989271
- 7-chloro-2,3-dimethyl-1h-pyrrolo[2,3-c]pyridine-4-carboxylic acid
- 871819-57-7
- DB-197419
-
- Inchi: 1S/C10H9ClN2O2/c1-4-5(2)13-8-7(4)6(10(14)15)3-12-9(8)11/h3,13H,1-2H3,(H,14,15)
- InChI Key: IDDAOAADMYBDCF-UHFFFAOYSA-N
- SMILES: ClC1C2=C(C(C(=O)O)=CN=1)C(C)=C(C)N2
Computed Properties
- Exact Mass: 224.035
- Monoisotopic Mass: 224.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66A^2
- XLogP3: 2.2
1H-Pyrrolo[2,3-c]pyridine-4-carboxylic acid, 7-chloro-2,3-dimethyl- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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